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Introduction

MSDC-0160 is an investigational drug that acts as a modulator of the mitochondrial pyruvate
carrier (MPC), a key regulator of cellular metabolism.[1][2] Originally developed as an insulin
sensitizer for type 2 diabetes, MSDC-0160 has shown significant neuroprotective effects in
various preclinical models of neurodegenerative diseases, including Parkinson's disease.[3][4]
These application notes provide a comprehensive overview of the use of MSDC-0160 in
primary neuron cultures, including its mechanism of action, protocols for its application, and
expected outcomes based on published data.

Mechanism of Action

MSDC-0160 exerts its neuroprotective effects by inhibiting the mitochondrial pyruvate carrier
(MPC), which is located in the inner mitochondrial membrane and is responsible for
transporting pyruvate from the cytoplasm into the mitochondrial matrix.[1][2] By inhibiting the
MPC, MSDC-0160 effectively reduces the entry of pyruvate into the mitochondria, leading to a
shift in cellular metabolism.[5][6] This metabolic reprogramming has several downstream
conseqguences that contribute to neuroprotection:

e Modulation of mTOR Signaling and Enhancement of Autophagy: Inhibition of the MPC by
MSDC-0160 leads to a reduction in the activation of the mammalian target of rapamycin
(mTOR) signaling pathway.[5][7] The mTOR pathway is a central regulator of cell growth,
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proliferation, and survival, and its inhibition is known to promote autophagy.[5] Autophagy is
a cellular process responsible for the degradation and recycling of damaged organelles and
misfolded proteins, which is often impaired in neurodegenerative diseases.[1][5]

e Reduction of Neuroinflammation: MSDC-0160 has been shown to reduce neuroinflammatory
markers. In cellular and animal models of Parkinson's disease, treatment with MSDC-0160
led to a decrease in microglial and astrocyte activation, as well as a reduction in the
expression of pro-inflammatory molecules such as inducible nitric oxide synthase (iNOS) and
the release of inflammatory cytokines like IL-13, TNF-a, and IL-6.[5]

e Improved Mitochondrial Function: By modulating mitochondrial metabolism, MSDC-0160
helps to maintain mitochondrial homeostasis and improve overall mitochondrial function.[1]

[4]

Signaling Pathway of MSDC-0160
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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